2-(N'-hydroxycarbamimidoyl)-N-methylacetamide

• IUPAC Name: (3Z)-3-amino-3-hydroxyimino-N-methylpropanamide
• InChI: InChI=1S/C4H9N3O2/c1-6-4(8)2-3(5)7-9/h9H,2H2,1H3,(H2,5,7)(H,6,8)
• InChI Key: RDMCKSRVDHXJCG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC(=NO)N
• Isomeric SMILES: CNC(=O)C/C(=N/O)/N
• Molecular Formula: C4H9N3O2
• Molecular Weight: 131.13 g/mol

Description

“2-(N’-hydroxycarbamimidoyl)-N-phenylacetamide” is a compound with a molecular weight of 193.21. It is stored at room temperature and is available in powder form.

Synthesis Analysis

An efficient and simple synthetic protocol for the synthesis of a number of methyl esters of 2-(N’-hydroxycarbamimidoyl)benzoyl-substituted (S)-α-amino acids via subsequent coupling and hydroxyamination of 2-cyanobenzamide derivatives has been developed.

Molecular Structure Analysis

The molecular structure of “2-(N’-hydroxycarbamimidoyl)-N-phenylacetamide” includes 9 carbon atoms, 11 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms.

Chemical Reactions Analysis

The synthesis of a number of methyl esters of 2-(N’-hydroxycarbamimidoyl)benzoyl-substituted (S)-α-amino acids involves subsequent coupling and hydroxyamination of 2-cyanobenzamide derivatives.

Physical And Chemical Properties Analysis

“2-(N’-hydroxycarbamimidoyl)-N-phenylacetamide” is a powder that is stored at room temperature. Its molecular weight is 193.21.

Scientific Research Applications

Kinetics and Hydrolysis Mechanism

Research by Duan, Dai, and Savage (2010) on N-methylacetamide (NMA) reveals insights into the hydrolysis kinetics and mechanism of N-substituted amides in high-temperature water. This study is significant for understanding the reaction behaviors of compounds like 2-(N'-hydroxycarbamimidoyl)-N-methylacetamide in various environmental conditions. The research identifies the importance of pH and temperature in the hydrolysis process, providing a foundational understanding of its chemical behavior (Duan, Dai, & Savage, 2010).

Infrared Spectrum Analysis

The work of Ji et al. (2020) on the infrared spectrum of N-methylacetamide offers crucial insights into the spectral properties of related compounds. By using density functional theory, this study helps in the understanding of the contribution of various components to the amide bands, which is crucial for applications in organic chemistry, analytical chemistry, and chemical biology (Ji et al., 2020).

Chemoselective Acetylation

Magadum and Yadav (2018) provide an understanding of the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, highlighting the potential of using similar compounds in synthetic pathways. This study emphasizes the importance of understanding the reactivity of such compounds in various chemical environments (Magadum & Yadav, 2018).

Ion-Amide Interaction

Research by Pluhařová et al. (2014) delves into the interaction between cations and N-methylacetamide, using it as a model for protein backbone interactions. This study is crucial for understanding how similar compounds, including 2-(N'-hydroxycarbamimidoyl)-N-methylacetamide, might interact with ions, an important aspect in biochemistry and pharmaceutical applications (Pluhařová et al., 2014).

Corrosion Inhibition Studies

Danaee et al. (2020) explored the inhibition effect of a related compound, 2,2'-(2-Hydroxyethylimino)bis[N-(alphaalpha-dimethylphenethyl)-N-methylacetamide], on corrosion. This study is relevant for understanding the potential use of 2-(N'-hydroxycarbamimidoyl)-N-methylacetamide in corrosion inhibition, a significant application in material science and engineering (Danaee et al., 2020).

Future Directions

While specific future directions for “2-(N’-hydroxycarbamimidoyl)-N-methylacetamide” are not mentioned, there is ongoing research into the antileishmanial properties of amidoxime derivatives.